Cas no 129225-04-3 (1,2-Ethanediamine,N,N''-[2,6-pyridinediylbis(4,1-phenylenemethylene)]bis[N',N'-dimethyl- (9CI))

1,2-Ethanediamine,N,N''-[2,6-pyridinediylbis(4,1-phenylenemethylene)]bis[N',N'-dimethyl- (9CI) structure
129225-04-3 structure
Product Name:1,2-Ethanediamine,N,N''-[2,6-pyridinediylbis(4,1-phenylenemethylene)]bis[N',N'-dimethyl- (9CI)
CAS No:129225-04-3
MF:C27H37N5
MW:431.616185903549
CID:179684
PubChem ID:358879
Update Time:2025-04-19

1,2-Ethanediamine,N,N''-[2,6-pyridinediylbis(4,1-phenylenemethylene)]bis[N',N'-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N,N''-[2,6-pyridinediylbis(4,1-phenylenemethylene)]bis[N',N'-dimethyl- (9CI)
    • 1,2-ethanediamine, N~2~,N~2'~-[2,6-pyridinediylbis(4,1-phenylenemethylene)]bis[N~1~,N~1~-dimethyl-
    • 2,6-Bis(4-(((2-dimethylaminoethyl)amino)methyl)phenyl)pyridine
    • 2,6-Bis[4-[[[2-dimethylaminoethyl]amino]methyl]phenyl]pyridine
    • N~2~,N~2~'-[pyridine-2,6-diylbis(benzene-4,1-diylmethanediyl)]bis(N~1~,N~1~-dimethylethane-1,2-diamine)
    • CHEMBL154549
    • DTXSID60156113
    • 1,2-Ethanediamine, N,N''-(2,6-pyridinediylbis(4,1-phenylenemethylene))bis(N',N'-dimethyl-
    • NSC-619006
    • NSC 619006
    • 1,2-Ethanediamine, N,N''-[2,6-pyridinediylbis(4,1-phenylenemethylene)]bis[N',N'-dimethyl-
    • NSC619006
    • N-[[4-[6-[4-[[2-(dimethylamino)ethylamino]methyl]phenyl]pyridin-2-yl]phenyl]methyl]-N',N'-dimethylethane-1,2-diamine
    • 2,6-bis(Ph-4CH2NHEtNMe2)Pyridine
    • 74W3PL492Z
    • UNII-74W3PL492Z
    • 246029-32-3
    • 2,6-Bis(4-((2-dimethylaminoethylamino)methyl)phenyl)pyridine
    • 2,6-Bis[4-[(2-dimethylaminoethylamino)methyl]phenyl]pyridine
    • N-[[4-[6-[4-[(2-dimethylaminoethylamino)methyl]phenyl]-2-pyridyl]phenyl]methyl]-N',N'-dimethyl-ethane-1,2-diamine
    • 129225-04-3
    • Inchi: 1S/C27H37N5/c1-31(2)18-16-28-20-22-8-12-24(13-9-22)26-6-5-7-27(30-26)25-14-10-23(11-15-25)21-29-17-19-32(3)4/h5-15,28-29H,16-21H2,1-4H3
    • InChI Key: RJAWNQMCHZONCL-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC(=CC=1)C1C=CC=C(C2C=CC(=CC=2)CNCCN(C)C)N=1)CCN(C)C

Computed Properties

  • Exact Mass: 431.30521
  • Monoisotopic Mass: 431.305
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 12
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.052
  • Boiling Point: 564.5°Cat760mmHg
  • Flash Point: 295.2°C
  • Refractive Index: 1.572
  • PSA: 43.43
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